2-phenyl-2-(7H-purin-6-ylsulfanyl)acetic acid

• IUPAC Name: 2-phenyl-2-(7H-purin-6-ylsulfanyl)acetic acid
• InChI: InChI=1S/C13H10N4O2S/c18-13(19)10(8-4-2-1-3-5-8)20-12-9-11(15-6-14-9)16-7-17-12/h1-7,10H,(H,18,19)(H,14,15,16,17)
• InChI Key: OHLIVDQIGLUMSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)O)SC2=NC=NC3=C2NC=N3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

2-phenyl-2-(7H-purin-6-ylsulfanyl)acetic acid, also known as 6-thioinosine or 6-TI, is an important compound in the field of synthetic organic chemistry. It is a derivative of the purine base inosine, and is used in a variety of applications, including the synthesis of nucleosides, nucleotides, and other pharmaceuticals. 6-TI is also used in scientific research as a tool to investigate the biochemical and physiological effects of purines and other compounds.

Mechanism of Action

Target of Action

It’s structurally related to phenylacetic acid, which is used as an adjunct to treat acute hyperammonemia and associated encephalopathy in patients with deficiencies in enzymes of the urea cycle .

Biochemical Pathways

Phenylacetic acid, a structurally related compound, is a catabolite of phenylalanine . It’s also found to be an active auxin, a type of plant hormone, predominantly found in fruits .

Advantages and Limitations for Lab Experiments

The use of 6-TI in lab experiments has several advantages. It is relatively easy to synthesize, and can be used in a variety of experiments. In addition, 6-TI is relatively stable and has a low toxicity. However, 6-TI can be difficult to purify and can be expensive to obtain.

Future Directions

There are several potential future directions for the use of 6-TI in scientific research. For example, 6-TI could be used to investigate the mechanism of action of drugs, as well as to study the effects of purines and nucleoside analogs on gene expression. Additionally, 6-TI could be used to investigate the effects of purines on the structure and function of enzymes and proteins. Finally, 6-TI could be used to investigate the effects of purines on the growth of bacteria and viruses.

Synthesis Methods

6-TI is synthesized from inosine by a reaction known as the thioacetalization of inosine. This reaction involves the addition of thioacetal to inosine, followed by the cyclization of the resulting thioacetal to form 6-TI. The thioacetalization reaction can be catalyzed by a variety of reagents, including Lewis acids, base-catalyzed hydration, and hydrolysis. The reaction is typically carried out in an aqueous solution at room temperature.

Scientific Research Applications

6-TI is widely used in scientific research, particularly in the fields of biochemistry and physiology. It has been used to investigate the biochemical and physiological effects of purines and other compounds, as well as to study the structure and function of enzymes and proteins. 6-TI has also been used to study the effects of nucleoside analogs on gene expression and to investigate the mechanism of action of drugs.